Cas no 903446-60-6 (Ethyl 4-Methyl-2-(4-phenylpiperazin-1-yl)-pyrimidine-5-carboxylate)

• Product Name: Ethyl 4-Methyl-2-(4-phenylpiperazin-1-yl)-pyrimidine-5-carboxylate
• CAS No: 903446-60-6
• MF: C₁₈H₂₂N₄O₂
• MW: 326.392883777618
• MDL: MFCD08131946
• CID: 4719283
• Update Time: 2025-06-10

Ethyl 4-Methyl-2-(4-phenylpiperazin-1-yl)-pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-methyl-2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxylate
• STK284849
• R9968
• ST50771421
• ethyl 4-methyl-2-(4-phenylpiperazinyl)pyrimidine-5-carboxylate
• ethyl 4-methyl-2-(4-phenylpiperazino)-5-pyrimidinecarboxylate
• Ethyl 4-methyl-2-(4-phenylpiperazin-1-yl)-pyrimidine-5-carboxylate
• 5-pyrimidinecarboxylic acid, 4-methyl-2-(4-phenyl-1-piperazinyl)-, ethyl ester
• Ethyl 4-Methyl-2-(4-phenylpiperazin-1-yl)-pyrimidine-5-carboxylate

• MDL： MFCD08131946
• Inchi： 1S/C18H22N4O2/c1-3-24-17(23)16-13-19-18(20-14(16)2)22-11-9-21(10-12-22)15-7-5-4-6-8-15/h4-8,13H,3,9-12H2,1-2H3
• InChI Key： VIHNMZBOTFBRSK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC(=NC=1C)N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 406
• Topological Polar Surface Area: 58.6

Ethyl 4-Methyl-2-(4-phenylpiperazin-1-yl)-pyrimidine-5-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on Ethyl 4-Methyl-2-(4-phenylpiperazin-1-yl)-pyrimidine-5-carboxylate

Ethyl 4-Methyl-2-(4-phenylpiperazin-1-yl)-pyrimidine-5-carboxylate (CAS No. 903446-60-6): A Comprehensive Overview

Ethyl 4-Methyl-2-(4-phenylpiperazin-1-yl)-pyrimidine-5-carboxylate, identified by its CAS number 903446-60-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class, which is well-documented for its diverse biological activities and therapeutic potential. The presence of a piperazine moiety and a carboxylate ester group in its structure contributes to its unique pharmacological profile, making it a valuable candidate for further research and development.

The structure of Ethyl 4-Methyl-2-(4-phenylpiperazin-1-yl)-pyrimidine-5-carboxylate can be broken down into several key functional groups. The pyrimidine ring, a six-membered heterocyclic aromatic ring containing two nitrogen atoms, is a core structural element in many bioactive molecules. In this compound, the pyrimidine ring is substituted at the 4-position with a methyl group and at the 2-position with a 4-phenylpiperazine moiety. The 4-phenylpiperazine group is known for its role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin, which are crucial for treating conditions such as depression, schizophrenia, and Parkinson's disease.

The carboxylate ester group at the 5-position of the pyrimidine ring adds another layer of functionality to the molecule. This group can participate in various chemical reactions, including hydrolysis and transesterification, which may be exploited in drug design and formulation. The ester group can also influence the solubility and bioavailability of the compound, making it an important consideration in pharmaceutical development.

Recent research has highlighted the potential of pyrimidine derivatives as scaffolds for developing new therapeutic agents. Studies have shown that modifications at different positions of the pyrimidine ring can significantly alter the pharmacological properties of these compounds. For instance, substituents at the 2-position can affect binding affinity to biological targets, while substituents at the 4-position can influence metabolic stability and pharmacokinetic profiles.

Ethyl 4-Methyl-2-(4-phenylpiperazin-1-yl)-pyrimidine-5-carboxylate has been studied in various preclinical models to assess its biological activity. Initial findings suggest that this compound exhibits promising properties as an antagonist or partial agonist for certain neurotransmitter receptors. Its ability to interact with these receptors may make it a viable candidate for treating neurological and psychiatric disorders. Additionally, the compound's structural features may offer advantages in terms of selectivity and reduced side effects compared to existing treatments.

The synthesis of Ethyl 4-Methyl-2-(4-phenylpiperazin-1-yl)-pyrimidine-5-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in the synthesis include condensation reactions to form the pyrimidine core, followed by functionalization with the methyl and piperazine groups. The introduction of the carboxylate ester group typically involves esterification reactions, which must be carefully controlled to avoid unwanted byproducts.

In terms of pharmacokinetics, Ethyl 4-Methyl-2-(4-phenylpiperazin-1-yl)-pyrimidine-5-carboxylate is expected to exhibit moderate solubility in water due to the presence of the carboxylate group. This solubility profile could influence its absorption and distribution within the body. Additionally, metabolic studies suggest that the compound may undergo biotransformation via cytochrome P450 enzymes, which could affect its half-life and clearance rates.

One of the most exciting aspects of Ethyl 4-Methyl-2-(4-phenylpiperazin-1-yl)-pyrimidine-5-carboxylate is its potential as a lead compound for drug discovery. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced potency or selectivity. These approaches have already been successful in identifying novel therapeutic agents based on similar structural motifs.

The future directions for research on Ethyl 4-Methyl-2-(4-phenylpiperazin-1-yl)-pyrimidine-5-carboxylate include both preclinical and clinical studies. Preclinical trials will focus on further characterizing its pharmacological effects and safety profile, while clinical trials will evaluate its efficacy in treating specific diseases. Collaborations between academic institutions and pharmaceutical companies will be crucial in advancing this compound from bench to market.

In conclusion, Ethyl 4-Methyl-2-(4-ph*en*ypiperazin*1*-y*l*-)pyrimidine-*5*-carboxyla*t*e (CAS No.*903*44*6-*60*-*6*) represents a promising candidate for therapeutic development due to its unique structural features and demonstrated biological activity.* Its potential as an* ant*dago*nist or par*tial agonist makes it an attractive target for further investigation.* With continued research and development,* this compo*nnd* could lead to new treatments for neurological and psychiatric disorders.*